6-butyl-3-[2-(2-methoxyphenyl)ethyl]-10-methyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one

• Molecular Formula: C25H29NO4
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 6-butyl-3-[2-(2-methoxyphenyl)ethyl]-10-methyl-2,4-dihydropyrano[3,2-g][1,3]benzoxazin-8-one
• InChI: InChI=1S/C25H29NO4/c1-4-5-8-19-14-23(27)30-25-17(2)24-20(13-21(19)25)15-26(16-29-24)12-11-18-9-6-7-10-22(18)28-3/h6-7,9-10,13-14H,4-5,8,11-12,15-16H2,1-3H3
• InChI Key: RSGQJQPHNFPFBP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=C3CN(COC3=C2C)CCC4=CC=CC=C4OC

Description

6-BUTYL-3-[2-(2-METHOXYPHENYL)ETHYL]-10-METHYL-2H,3H,4H,8H-CHROMENO[6,7-E][1,3]OXAZIN-8-ONE is a complex organic compound with a unique structure that combines elements of chromene and oxazine

Preparation Methods

The synthesis of 6-BUTYL-3-[2-(2-METHOXYPHENYL)ETHYL]-10-METHYL-2H,3H,4H,8H-CHROMENO[6,7-E][1,3]OXAZIN-8-ONE typically involves multiple steps, including the formation of the chromene and oxazine rings. The synthetic route may involve the use of various reagents and catalysts to facilitate the formation of these rings under specific reaction conditions. Industrial production methods would likely optimize these steps to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions may include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions would depend on the specific conditions and reagents used.

Scientific Research Applications

6-BUTYL-3-[2-(2-METHOXYPHENYL)ETHYL]-10-METHYL-2H,3H,4H,8H-CHROMENO[6,7-E][1,3]OXAZIN-8-ONE has potential applications in various scientific research fields. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology and medicine, it may be studied for its potential therapeutic effects, such as anti-inflammatory or anticancer properties. Additionally, it could have industrial applications, such as in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-BUTYL-3-[2-(2-METHOXYPHENYL)ETHYL]-10-METHYL-2H,3H,4H,8H-CHROMENO[6,7-E][1,3]OXAZIN-8-ONE would depend on its specific interactions with molecular targets. These interactions could involve binding to specific receptors or enzymes, leading to changes in cellular pathways and biological effects. Further research would be needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar compounds to 6-BUTYL-3-[2-(2-METHOXYPHENYL)ETHYL]-10-METHYL-2H,3H,4H,8H-CHROMENO[6,7-E][1,3]OXAZIN-8-ONE include other chromene and oxazine derivatives These compounds may share some structural similarities but differ in their specific functional groups and overall chemical properties